molecular formula C26H35N3O2 B12447574 N-{4-tert-butyl-1-[(2,6-dimethylphenyl)carbamoyl]cyclohexyl}-N-methylpyridine-2-carboxamide

N-{4-tert-butyl-1-[(2,6-dimethylphenyl)carbamoyl]cyclohexyl}-N-methylpyridine-2-carboxamide

Cat. No.: B12447574
M. Wt: 421.6 g/mol
InChI Key: HWZRZMWSMFJAAC-UHFFFAOYSA-N
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Description

N-{4-tert-butyl-1-[(2,6-dimethylphenyl)carbamoyl]cyclohexyl}-N-methylpyridine-2-carboxamide is a complex organic compound with a unique structure that includes a tert-butyl group, a dimethylphenyl group, and a pyridine carboxamide moiety

Properties

Molecular Formula

C26H35N3O2

Molecular Weight

421.6 g/mol

IUPAC Name

N-[4-tert-butyl-1-[(2,6-dimethylphenyl)carbamoyl]cyclohexyl]-N-methylpyridine-2-carboxamide

InChI

InChI=1S/C26H35N3O2/c1-18-10-9-11-19(2)22(18)28-24(31)26(15-13-20(14-16-26)25(3,4)5)29(6)23(30)21-12-7-8-17-27-21/h7-12,17,20H,13-16H2,1-6H3,(H,28,31)

InChI Key

HWZRZMWSMFJAAC-UHFFFAOYSA-N

Canonical SMILES

CC1=C(C(=CC=C1)C)NC(=O)C2(CCC(CC2)C(C)(C)C)N(C)C(=O)C3=CC=CC=N3

Origin of Product

United States

Chemical Reactions Analysis

This compound can undergo various chemical reactions, including:

Scientific Research Applications

N-{4-tert-butyl-1-[(2,6-dimethylphenyl)carbamoyl]cyclohexyl}-N-methylpyridine-2-carboxamide has several applications in scientific research:

Mechanism of Action

The mechanism of action of N-{4-tert-butyl-1-[(2,6-dimethylphenyl)carbamoyl]cyclohexyl}-N-methylpyridine-2-carboxamide involves its interaction with specific molecular targets and pathways. The compound can bind to certain enzymes or receptors, modulating their activity and leading to various biological effects. The exact pathways involved depend on the specific application and the biological system being studied .

Comparison with Similar Compounds

Similar compounds to N-{4-tert-butyl-1-[(2,6-dimethylphenyl)carbamoyl]cyclohexyl}-N-methylpyridine-2-carboxamide include other cyclohexyl and pyridine derivatives. These compounds may share some structural features but differ in their functional groups and overall properties. The uniqueness of this compound lies in its specific combination of functional groups, which confer distinct chemical and biological activities .

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